Cas no 1131588-19-6 (Ethyl 3-iodo-4-isopropylbenzoate)

• Product Name: Ethyl 3-iodo-4-isopropylbenzoate
• CAS No: 1131588-19-6
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 1030655
• PubChem ID: 44829059
• Update Time: 2025-04-20

Ethyl 3-iodo-4-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-isopropylbenzoate
• ethyl 3-iodo-4-propan-2-ylbenzoate
• ethyl 3-iodo-4-isopropyl-benzoate
• Ethyl 3-iodo-4-(propan-2-yl)benzoate
• A802830
• DTXSID10661146
• 1131588-19-6
• DB-060343
• AKOS015843498
• Ethyl3-iodo-4-isopropylbenzoate

• Inchi： 1S/C12H15IO2/c1-4-15-12(14)9-5-6-10(8(2)3)11(13)7-9/h5-8H,4H2,1-3H3
• InChI Key： BFJVARACMISZLG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1C(C)C

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids